Cas no 101772-02-5 (2-(2H-tetrazole-5-yl)quinoline)

• Product Name: 2-(2H-tetrazole-5-yl)quinoline
• CAS No: 101772-02-5
• MF: C₁₀H₇N₅
• MW: 197.196080446243
• CID: 2623196
• PubChem ID: 12104314
• Update Time: 2025-04-21

2-(2H-tetrazole-5-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4166490
• Quinoline, 2-(2H-tetrazol-5-yl)-
• 101772-02-5
• DTXCID00428447
• JTVTWLHBQOLJGZ-UHFFFAOYSA-N
• 2-(5-tetrazolyl)quinoline
• DTXSID00477637
• SCHEMBL8498137
• 2-(2H-tetrazole-5-yl)quinoline
• AKOS012521503

• Inchi： 1S/C10H7N5/c1-2-4-8-7(3-1)5-6-9(11-8)10-12-14-15-13-10/h1-6H,(H,12,13,14,15)
• InChI Key： JTVTWLHBQOLJGZ-UHFFFAOYSA-N
• SMILES： N1C(C2N=NNN=2)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 197.070145g/mol
• Monoisotopic Mass: 197.070145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.2g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų